Cas no 338407-68-4 (N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide)

N-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrol-2-yl}-4-morpholinecarboxamide is a specialized heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups, coupled with a pyrrole moiety and a morpholinecarboxamide functional group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro-substituted pyridine contributes to electronic modulation and binding affinity. The morpholine ring further improves solubility and bioavailability. Its precise molecular architecture makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s synthetic versatility allows for further derivatization to optimize activity and selectivity.

N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide structure

338407-68-4 structure

Product Name:N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide

CAS No:338407-68-4

MF:

MW:

MDL:MFCD00231947

CID:4647129

Update Time:2025-05-24

N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide
- MDL： MFCD00231947

N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N151495-25mg	N-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrol-2-yl}-4-morpholinecarboxamide	338407-68-4		25mg	$ 230.00	2022-06-02
TRC	N151495-50mg	N-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrol-2-yl}-4-morpholinecarboxamide	338407-68-4		50mg	$ 380.00	2022-06-02
Matrix Scientific	164770-500mg	N-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrol-2-yl}-4-morpholinecarboxamide	338407-68-4		500mg	$918.00	2023-09-07
Matrix Scientific	164770-1g	N-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrol-2-yl}-4-morpholinecarboxamide	338407-68-4		1g	$1836.00	2023-09-07
Matrix Scientific	164770-5g	N-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrol-2-yl}-4-morpholinecarboxamide	338407-68-4		5g	$7343.00	2023-09-07
A2B Chem LLC	AI71461-1mg	N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}morpholine-4-carboxamide	338407-68-4	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI71461-5mg	N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}morpholine-4-carboxamide	338407-68-4	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI71461-10mg	N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}morpholine-4-carboxamide	338407-68-4	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI71461-500mg	N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}morpholine-4-carboxamide	338407-68-4	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI71461-1g	N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}morpholine-4-carboxamide	338407-68-4	>90%	1g	$1295.00	2024-04-20

N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053

Additional information on N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide

Introduction to N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide (CAS No. 338407-68-4)

N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 338407-68-4, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The intricate molecular architecture of this compound, featuring a pyridine ring and a morpholine moiety, makes it a subject of intense interest for chemists and biologists alike.

The chemical structure of N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide is characterized by several key functional groups. The presence of a chloro substituent at the 3-position of the pyridine ring and a trifluoromethyl group at the 5-position introduces significant electronic and steric effects that can influence the compound's reactivity and interactions with biological targets. Additionally, the pyrrol ring and the morpholine carboxamide moiety contribute to the overall complexity and potential versatility of this molecule.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide make it a candidate for further exploration in this regard. Specifically, the combination of the pyridine and morpholine scaffolds has been shown to enhance binding affinity to certain biological receptors, which is crucial for drug design.

One of the most compelling aspects of this compound is its potential application in the field of oncology. The chloro and trifluoromethyl substituents are known to enhance metabolic stability and binding affinity, which are critical factors in the development of effective anticancer agents. Preclinical studies have suggested that similar compounds may interfere with key enzymes involved in tumor growth and progression. While N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide has not yet been extensively studied in clinical trials, its structural analogs have shown promising results in vitro and in animal models.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful selection of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. Additionally, computational methods have been employed to optimize reaction pathways and predict potential side products.

From a computational chemistry perspective, N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide offers a rich dataset for studying molecular interactions. Quantum mechanical calculations have been used to elucidate the electronic structure and predict binding affinities to various biological targets. These studies not only provide insights into the compound's mechanism of action but also aid in the design of more effective derivatives.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}-4-morpholinecarboxamide is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its translation from bench to bedside. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to characterize its pharmacokinetic profile in preclinical models.

In conclusion, N-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-ylyl}-4-morpholinecarboxamide (CAS No. 338407-68) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further development into novel therapeutic agents. As research in this area continues to evolve, it is likely that new insights into its biological activity and pharmacological properties will emerge, paving the way for innovative treatments for various diseases.